![molecular formula C13H11F3N2O3 B2463885 5-(3-Ethoxy-2,4,5-trifluorophenyl)-1-methylpyrazole-4-carboxylic acid CAS No. 2418667-73-7](/img/structure/B2463885.png)
5-(3-Ethoxy-2,4,5-trifluorophenyl)-1-methylpyrazole-4-carboxylic acid
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Description
Scientific Research Applications
Antilipolytic and Hypoglycemic Effects
5-Methylpyrazole-3-carboxylic acid, a related compound, has been shown to stimulate the incorporation of labeled glucose into adipose tissue in vivo, demonstrating antilipolytic and hypoglycemic effects. This compound blocked the rise of plasma free fatty acids and partially prevented the rise of blood sugar in insulin-deficient rats, maintaining normal glucose utilization by tissues despite insulin deficiency (Froesch et al., 1967).
Synthesis and Ring-Chain Isomerism
The synthesis of fluoroalkylated dihydroazolo[1,5-a]pyrimidines, including compounds related to 5-(3-Ethoxy-2,4,5-trifluorophenyl)-1-methylpyrazole-4-carboxylic acid, has been investigated. These compounds exhibit ring-chain isomerism in solutions, depending on the solvent and the length of the fluoroalkyl substituent (Goryaeva et al., 2009).
Inhibition of Lipolysis and Glucose Metabolism
Another study on 5-methylpyrazole-3-carboxylic acid highlighted its inhibition of glycerol release from adipose tissue and its effect on glucose, fructose, and glycogen metabolism in vitro. These results support the idea that this compound influences phosphorylase activity and increases glycogen synthetase activity, suggesting potential applications in metabolic research (Froesch et al., 1967).
Development of Antidepressants
Research into 3-ethoxyquinoxalin-2-carboxamides, structurally related to this compound, has led to the discovery of new antidepressants. These compounds were designed as 5-HT3 receptor antagonists and showed promising results in tests related to depression (Mahesh et al., 2011).
Liquid-Crystalline Networks
Supramolecular liquid-crystalline networks involving multifunctional H-bond donor and acceptor molecules, including carboxylic acids related to this compound, have been prepared. These compounds self-assemble to form liquid-crystalline network structures, which could be applied in materials science (Kihara et al., 1996).
properties
IUPAC Name |
5-(3-ethoxy-2,4,5-trifluorophenyl)-1-methylpyrazole-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11F3N2O3/c1-3-21-12-9(15)6(4-8(14)10(12)16)11-7(13(19)20)5-17-18(11)2/h4-5H,3H2,1-2H3,(H,19,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ONEXXQGNCKRZCD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1F)F)C2=C(C=NN2C)C(=O)O)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11F3N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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